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Compound of Interest

Compound Name: ATTO 488 NHS ester

Cat. No.: B12371995 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for ATTO 488
NHS ester, a widely used fluorescent label. The information is intended to equip laboratory

personnel with the knowledge necessary to handle this reagent safely and effectively,

minimizing risks and ensuring the integrity of experimental outcomes.

Product Identification and Properties
ATTO 488 is a hydrophilic fluorescent label characterized by its high water solubility, strong

absorption, and exceptional thermal and photostability.[1] The N-hydroxysuccinimidyl (NHS)

ester functional group allows for the convenient labeling of primary amino groups on

biomolecules such as proteins and antibodies.[2][3]

Table 1: Physical and Chemical Properties of ATTO 488 NHS Ester
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Property Value Reference

Molecular Weight 981 g/mol [4]

Excitation Maximum (λabs) 500 nm [4]

Emission Maximum (λfl) 520 nm [4]

Molar Extinction Coefficient

(εmax)
9.0 x 10⁴ M⁻¹ cm⁻¹ [4]

Fluorescence Quantum Yield

(ηfl)
80% [4]

Fluorescence Lifetime (τfl) 4.1 ns [4]

Solubility
Soluble in polar solvents (DMF,

DMSO, acetonitrile)
[1]

Hazard Identification and Safety Precautions
According to available Safety Data Sheets (SDS), ATTO 488 NHS ester is not classified as a

dangerous substance or mixture. However, as with any chemical reagent, it should be handled

with care, adhering to good laboratory practices.

General Safety Precautions:
Engineering Controls: Ensure good ventilation in the work area.[4]

Personal Hygiene: Do not eat, drink, or smoke when using this product. Always wash hands

after handling.[4]

Exposure Avoidance: Avoid contact with skin, eyes, and clothing. Do not breathe dust.

Personal Protective Equipment (PPE):
A comprehensive assessment of the specific laboratory environment and procedures should be

conducted to determine the appropriate level of PPE. The following table outlines

recommended PPE for handling ATTO 488 NHS ester.

Table 2: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side

shields or goggles. A face

shield may be necessary for

splash hazards.

Protects against accidental

splashes of the dye solution.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact with the

dye.

Skin and Body Protection Laboratory coat.
Protects clothing and skin from

contamination.

Respiratory Protection

Not typically required for small

quantities under well-ventilated

conditions. A dust mask may

be considered when handling

the solid powder.

Minimizes inhalation of

airborne particles.

Handling and Storage
Proper handling and storage are critical to maintain the reactivity of the NHS ester and prevent

degradation.

Handling:
Moisture Sensitivity: NHS esters are highly susceptible to hydrolysis.[5] Vials should be

allowed to equilibrate to room temperature before opening to prevent moisture condensation.

[1][5]

Solvent Preparation: Use anhydrous, amine-free dimethylformamide (DMF) or dimethyl

sulfoxide (DMSO) to prepare stock solutions.[1] Prepare these solutions immediately before

use as their stability may be limited.[1]

Inert Atmosphere: For long-term preservation of reactivity, handle the solid and stock

solutions under an inert atmosphere (e.g., nitrogen or argon).[5]

Storage:
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Table 3: Storage Conditions for ATTO 488 NHS Ester

Form
Storage
Temperature

Conditions Shelf Life

Solid (as received) -20°C
Protect from moisture

and light.[1]

At least three years

when stored properly.

[1]

Stock Solution in

Anhydrous

DMSO/DMF

-20°C or -80°C

Aliquot to avoid

repeated freeze-thaw

cycles. Protect from

light. Store in a

desiccated

environment.[5]

Up to 1-2 months at

-20°C.[6]

Aqueous Solution Use Immediately

NHS esters hydrolyze

rapidly in aqueous

solutions.

Not recommended for

storage.

Protein Conjugate

4°C (short-term) or

-20°C to -80°C (long-

term)

Add a preservative

like 2 mM sodium

azide for storage at

4°C. Aliquot for long-

term storage to avoid

freeze-thaw cycles.

Protect from light.

Several months at 4°C

with preservative.

Indefinite at -20°C or

-80°C.

Experimental Protocols
Preparation of a 10 mM Stock Solution in Anhydrous
DMSO:

Allow the vial of solid ATTO 488 NHS ester to warm to room temperature before opening.

Add the appropriate volume of anhydrous DMSO to the vial to achieve a 10 mM

concentration.

Vortex briefly to ensure the dye is fully dissolved.
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Use the solution immediately or aliquot into smaller volumes and store at -20°C, protected

from light and moisture.

General Protocol for Protein Labeling:
This protocol is a general guideline and may require optimization for specific proteins.

Protein Preparation: Dissolve the protein in an amine-free buffer (e.g., 0.1 M sodium

bicarbonate, pH 8.3-8.5) at a concentration of 2-10 mg/mL.[6] Ensure the protein solution is

free of ammonium salts and amine-containing buffers like Tris.

Reaction Setup: Add a 5 to 20-fold molar excess of the ATTO 488 NHS ester stock solution

to the protein solution.

Incubation: Gently mix and incubate the reaction for 1 to 4 hours at room temperature or

overnight on ice, protected from light.[6]

Purification: Separate the labeled protein from unreacted dye using a suitable method such

as gel filtration (e.g., Sephadex G-25) or dialysis.

Waste Disposal
Dispose of all waste materials in accordance with local, state, and federal regulations. While

ATTO 488 NHS ester is not classified as hazardous, it is prudent to treat all dye-related waste

as chemical waste.

Table 4: Waste Disposal Procedures
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Waste Stream Disposal Protocol

Unused Solid Dye

Collect in a designated, labeled hazardous

waste container. Do not dispose of in regular

trash.

Concentrated Stock Solutions (in DMSO/DMF)
Collect in a sealed, labeled hazardous waste

container. Do not dispose of down the drain.

Dilute Aqueous Solutions (from labeling

reactions)

While some institutions may permit drain

disposal of very dilute, non-mutagenic dyes, it is

best practice to collect this waste in a labeled

container for chemical waste disposal.

Contaminated Labware (pipette tips, tubes, etc.)
Collect in a designated solid hazardous waste

container.

Gels
Collect in a sealed container and dispose of as

hazardous waste.

Visual Workflows
The following diagrams illustrate key workflows for the safe handling and use of ATTO 488
NHS ester.
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Caption: Workflow for the safe handling of ATTO 488 NHS ester.
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Caption: Decision tree for selecting appropriate PPE.
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By adhering to the guidelines outlined in this technical guide, researchers can safely and

effectively utilize ATTO 488 NHS ester in their experimental workflows, contributing to the

generation of reliable and reproducible scientific data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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